Cas no 854952-58-2 (B-(9-Phenyl-9H-carbazol-3-yl)boronic Acid)

• Product Name: B-(9-Phenyl-9H-carbazol-3-yl)boronic Acid
• CAS No: 854952-58-2
• MF: C₁₈H₁₄BNO₂
• MW: 287.120264530182
• MDL: MFCD12196936
• CID: 819793
• PubChem ID: 253660221
• Update Time: 2026-01-27

B-(9-Phenyl-9H-carbazol-3-yl)boronic Acid Chemical and Physical Properties

Names and Identifiers

• (9-Phenyl-9H-carbazol-3-yl)boronic acid
• 9-Phenyl-9H-carbazol-3-ylboronic acid
• 9-phenyl-9H-carbazol-3-yl-3-boronic acid
• 3-Borono-9-phenyl-9H-carbazole
• 9-Phenyl-9H-carbazole-3-boronic acid
• N-phenylcarbazole-3-boronic acid
• 9-Phenylcarbazole-3-boronic Acid (contains varying amounts of Anhydride)
• (9-phenyl)carbazole-3-boronic acid
• (9-phenylcarbazol-3-yl)boronic acid
• 9-Phenylcarbazole-3-boronic Acid
• B-(9-Phenyl-9H-carbazol-3-yl)boronic Acid
• 9-Phenyl-3-carbazoleboronic Acid
• PubChem23232
• G00061-Watson-Int
• Boronic acid, (9-phenyl-9H-carbazol-3-yl)-
• Molecular Weight: 287.12
• N-phenylcarbazol-3-boronic acid
• B-(9-phenyl-9H-carbazol-3-yl)-boronic a
• B-(9-Phenyl-9H-carbazol-3-yl)boronic acid (ACI)
• Boronic acid, (9-phenyl-9H-carbazol-3-yl)- (9CI)
• 9-Phenylcarbazol-3-yl boronic acid
• 9-Phenylcarbazole-3-ylboronic acid
• N-Phenyl-3-carbazoleboronic acid

• MDL： MFCD12196936
• Inchi： 1S/C18H14BNO2/c21-19(22)13-10-11-18-16(12-13)15-8-4-5-9-17(15)20(18)14-6-2-1-3-7-14/h1-12,21-22H
• InChI Key： JWJQEUDGBZMPAX-UHFFFAOYSA-N
• SMILES： OB(C1C=C2C3C(N(C2=CC=1)C1C=CC=CC=1)=CC=CC=3)O

Computed Properties

• Exact Mass: 287.11200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 385
• Topological Polar Surface Area: 45.4

Experimental Properties

• Density: 1.20
• Boiling Point: 466℃ at 760 mmHg
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 45.39000
• LogP: 2.46350

B-(9-Phenyl-9H-carbazol-3-yl)boronic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on B-(9-Phenyl-9H-carbazol-3-yl)boronic Acid

Introduction to B-(9-Phenyl-9H-carbazol-3-yl)boronic Acid (CAS No. 854952-58-2)

B-(9-Phenyl-9H-carbazol-3-yl)boronic Acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and chemical properties. This compound, identified by its CAS number 854952-58-2, is a derivative of carbazole, a heterocyclic aromatic compound known for its wide range of biological activities and applications in organic electronics. The boronic acid functional group attached to the carbazole core enhances its reactivity, making it a valuable intermediate in various synthetic processes.

The< strong>B-(9-Phenyl-9H-carbazol-3-yl)boronic Acid molecule consists of a phenyl group attached to a carbazole ring, which is further linked to a boronic acid moiety. This structural arrangement imparts distinct electronic and steric properties, making it suitable for applications in cross-coupling reactions, particularly the Suzuki-Miyaura coupling, which is widely used in the synthesis of complex organic molecules. The presence of the carbazole ring not only contributes to the compound's stability but also opens up possibilities for further functionalization, enabling the development of novel derivatives with tailored properties.

In recent years, there has been growing interest in the use of carbazole derivatives in pharmaceutical research. The< strong>9-Phenyl-9H-carbazol-3-yl moiety has been shown to exhibit various biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Researchers have been exploring its potential as a lead compound or as an intermediate in the synthesis of more complex drug molecules. The boronic acid component further enhances its utility by allowing for selective modifications and conjugations with other biomolecules.

One of the most notable applications of B-(9-Phenyl-9H-carbazol-3-yl)boronic Acid is in the field of organic electronics. Carbazole-based materials are known for their excellent charge transport properties, making them suitable for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other electronic devices. The boronic acid functionality allows for further chemical modifications, enabling the design of advanced materials with improved performance characteristics. For instance, researchers have successfully incorporated this compound into conjugated polymers that exhibit high thermal stability and luminescence efficiency.

The synthesis of B-(9-Phenyl-9H-carbazol-3-yl)boronic Acid typically involves multi-step organic reactions, starting from commercially available precursors such as 3-bromocarbazole and 4-bromophenylboronic acid. The Suzuki-Miyaura coupling reaction is often employed to form the desired boronic acid-substituted carbazole derivative. This reaction is highly efficient and provides excellent regioselectivity, ensuring that the product is obtained in high yield with minimal byproducts.

Recent studies have also highlighted the potential of B-(9-Phenyl-9H-carbazol-3-yl)boronic Acid in medicinal chemistry. Researchers have demonstrated its utility as a scaffold for designing novel therapeutic agents. For example, derivatives of this compound have been shown to inhibit specific enzymes involved in cancer cell proliferation. The carbazole ring's ability to interact with biological targets makes it an attractive platform for drug discovery. Additionally, the boronic acid group can be used to link this compound to other pharmacophores, creating hybrid molecules with enhanced therapeutic potential.

The< strong>B-(9-Phenyl-9H-carbazol-3-y1)boronic Acid CAS no.< strong>854952- 58- 2 has also been investigated for its role in materials science, particularly in the development of advanced functional materials. Its incorporation into polymer matrices has led to materials with improved mechanical strength and electrical conductivity. These properties make it valuable for applications in flexible electronics and sensors. Furthermore, the compound's luminescent properties have been exploited in the design of light-emitting materials used in displays and lighting technologies.

In conclusion, B-(9- Phenyl- 9H-carbazol- 3- y1)boronic Acid is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structure and reactivity make it an invaluable tool for researchers working on drug development, organic electronics, and advanced materials. As synthetic methodologies continue to evolve, it is expected that new applications for this compound will emerge, further expanding its utility and impact on scientific research.